Cas no 139653-39-7 (1-Octadecanaminium, N-methyl-N,N-dioctadecyl-, phosphate (2:1))

• Product Name: 1-Octadecanaminium, N-methyl-N,N-dioctadecyl-, phosphate (2:1)
• CAS No: 139653-39-7
• MF: C₅₅H₁₁₅NO₄P
• MW: 885.479679346085
• CID: 1277891
• Update Time: 2024-08-03

1-Octadecanaminium, N-methyl-N,N-dioctadecyl-, phosphate (2:1) Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanaminium, N-methyl-N,N-dioctadecyl-, phosphate (2:1)
• 1-Octadecanaminium, N-methyl-N,N-dioctadecyl-, phosphate (2:1) (9CI)

• Inchi： 1S/C55H114N.H3O4P/c1-5-8-11-14-17-20-23-26-29-32-35-38-41-44-47-50-53-56(4,54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-2)55-52-49-46-43-40-37-34-31-28-25-22-19-16-13-10-7-3;1-5(2,3)4/h5-55H2,1-4H3;(H3,1,2,3,4)/q+1;/p-2
• InChI Key： XSBWORHQGJABNP-UHFFFAOYSA-L
• SMILES： P(O)([O-])([O-])=O.[N+](C)(CCCCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 1673.75267

Experimental Properties

• PSA: 83.42